Cas no 146900-55-2 (Triptobenzene H)
Triptobenzene H structure
Product Name:Triptobenzene H
CAS No:146900-55-2
MF:C21H28O4
MW:344.444626808167
CID:146551
PubChem ID:53363843
Update Time:2025-07-13
Triptobenzene H Chemical and Physical Properties
Names and Identifiers
-
- 2-Phenanthrenecarboxylicacid,3,4,4a,9,10,10a-hexahydro-5-hydroxy-8-methoxy-1,4a-dimethyl-7-(1-methylethyl)-,(4aS,10aS)-
- hypoglic acid
- Triptobenzene H
- 2-Phenanthrenecarboxylicacid, 3,4,4a,9,10,10a-hexahydro-5-hydroxy-8-methoxy-1,4a-dimethyl-7-(1-methylethyl)-,(4aS-trans)-
- 11-Hydroxy-14-methoxy-18(4→3)-abeo-abieta-3,8,11,13-tetraen-18-oic acid
- [ "Hypoglic acid" ]
- 11-Hydroxy-14-methoxy-18(4-3)-abeo-abieta-3,8,11,13-tetraen-18-oic acid
- CHEBI:132351
- HY-N1125
- AKOS032962717
- CS-0016413
- (4aS,10aS)-5-hydroxy-8-methoxy-1,4a-dimethyl-7-propan-2-yl-4,9,10,10a-tetrahydro-3H-phenanthrene-2-carboxylic acid
- (4aS,10aS)-5-hydroxy-8-methoxy-1,4a-dimethyl-7-(propan-2-yl)-3,4,4a,9,10,10a-hexahydrophenanthrene-2-carboxylic acid
- CHEMBL3799506
- 146900-55-2
- DTXSID901317110
- DA-68349
-
- Inchi: 1S/C21H28O4/c1-11(2)15-10-17(22)18-14(19(15)25-5)6-7-16-12(3)13(20(23)24)8-9-21(16,18)4/h10-11,16,22H,6-9H2,1-5H3,(H,23,24)/t16-,21-/m0/s1
- InChI Key: NZQIHCWNAMEWEW-KKSFZXQISA-N
- SMILES: OC1=CC(C(C)C)=C(C2CC[C@H]3C(C)=C(C(=O)O)CC[C@]3(C)C=21)OC
Computed Properties
- Exact Mass: 344.19900
- Monoisotopic Mass: 344.19875937g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 566
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.159±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 529.9±50.0 °C at 760 mmHg
- Flash Point: 184.5±23.6 °C
- Solubility: Insuluble (1.1E-3 g/L) (25 ºC),
- PSA: 66.76000
- LogP: 4.53920
- Vapor Pressure: 0.0±1.5 mmHg at 25°C
Triptobenzene H Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Triptobenzene H Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TMA2235-1 mg |
Triptobenzene H |
146900-55-2 | 1mg |
¥2435.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T16850-5 mg |
(4aS,10aS)-5-hydroxy-7-isopropyl-8-methoxy-1,4a-dimethyl-3,4,4a,9,10,10a-hexahydrophenanthrene-2-carboxylic acid |
146900-55-2 | 5mg |
¥4800.0 | 2021-09-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T16850-5mg |
(4aS,10aS)-5-hydroxy-7-isopropyl-8-methoxy-1,4a-dimethyl-3,4,4a,9,10,10a-hexahydrophenanthrene-2-carboxylic acid |
146900-55-2 | ,97% | 5mg |
¥5280.0 | 2023-09-06 | |
| TargetMol Chemicals | TMA2235-5mg |
Triptobenzene H |
146900-55-2 | 5mg |
¥ 3710 | 2024-07-19 | ||
| TargetMol Chemicals | TMA2235-5 mg |
Triptobenzene H |
146900-55-2 | 98% | 5mg |
¥ 3,710 | 2023-07-10 | |
| TargetMol Chemicals | TMA2235-1 mL * 10 mM (in DMSO) |
Triptobenzene H |
146900-55-2 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 3810 | 2023-09-15 | |
| A2B Chem LLC | AE97260-1mg |
Triptobenzene H |
146900-55-2 | >95% | 1mg |
$599.00 | 2024-04-20 | |
| A2B Chem LLC | AE97260-5mg |
Triptobenzene H |
146900-55-2 | 5mg |
$660.00 | 2024-04-20 | ||
| TargetMol Chemicals | TMA2235-1 ml * 10 mm |
Triptobenzene H |
146900-55-2 | 1 ml * 10 mm |
¥ 3810 | 2024-07-19 |
Triptobenzene H Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
146900-55-2 (Triptobenzene H) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk